Cas no 553611-81-7 (1,1',1'',1'''-SILANETETRAYLTETRAKIS[3-BROMOBENZENE])

• Product Name: 1,1',1'',1'''-SILANETETRAYLTETRAKIS[3-BROMOBENZENE]
• CAS No: 553611-81-7
• MF: C₂₄H₁₆Br₄Si
• MW: 652.085344314575
• MDL: MFCD30543387
• CID: 3029163
• PubChem ID: 87741517
• Update Time: 2025-10-28

1,1',1'',1'''-SILANETETRAYLTETRAKIS[3-BROMOBENZENE] Chemical and Physical Properties

Names and Identifiers

• 1,1',1'',1'''-SILANETETRAYLTETRAKIS[3-BROMOBENZENE]
• Benzene, 1,1',1'',1'''-silanetetrayltetrakis[3-bromo-
• Tetrakis(3-bromophenyl)silane
• SCHEMBL4876931
• G82884
• T3571
• 553611-81-7
• MFCD30543387

• MDL： MFCD30543387
• Inchi： 1S/C24H16Br4Si/c25-17-5-1-9-21(13-17)29(22-10-2-6-18(26)14-22,23-11-3-7-19(27)15-23)24-12-4-8-20(28)16-24/h1-16H
• InChI Key： AEONAMFYGJFDJR-UHFFFAOYSA-N
• SMILES： [Si](C1=CC=CC(Br)=C1)(C1=CC=CC(Br)=C1)(C1=CC=CC(Br)=C1)C1=CC=CC(Br)=C1

Computed Properties

• Exact Mass: 651.77138g/mol
• Monoisotopic Mass: 647.77548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1,1',1'',1'''-SILANETETRAYLTETRAKIS[3-BROMOBENZENE]

Introduction to 1,1',1'',1'''-SILANETETRAYLTETRAKIS[3-BROMOBENZENE] (CAS No. 553611-81-7)

1,1',1'',1'''-SILANETETRAYLTETRAKIS[3-BROMOBENZENE] (CAS No. 553611-81-7) is a multifunctional organosilicon compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This compound is characterized by its central silicon core, which is tetra-substituted with 3-bromobenzene groups, making it a valuable building block in various synthetic pathways and materials science applications.

The chemical structure of 1,1',1'',1'''-SILANETETRAYLTETRAKIS[3-BROMOBENZENE] is particularly noteworthy for its potential in cross-coupling reactions and polymer synthesis. The bromine substituents on the benzene rings provide reactive sites that can be readily functionalized through various transition metal-catalyzed reactions, such as Suzuki-Miyaura coupling, Stille coupling, and Buchwald-Hartwig amination. These reactions are fundamental in the synthesis of complex organic molecules and polymers with tailored properties.

Recent research has highlighted the importance of 1,1',1'',1'''-SILANETETRAYLTETRAKIS[3-BROMOBENZENE] in the development of advanced materials. For instance, a study published in the Journal of Materials Chemistry A demonstrated the use of this compound as a precursor for the synthesis of highly conductive polymers. The resulting materials exhibited excellent electrical conductivity and stability, making them suitable for applications in electronic devices and energy storage systems.

In the field of medicinal chemistry, 1,1',1'',1'''-SILANETETRAYLTETRAKIS[3-BROMOBENZENE] has shown promise as a scaffold for the design of novel bioactive compounds. The brominated benzene rings can be modified to introduce various functional groups that enhance the biological activity and selectivity of the resulting molecules. A recent publication in Organic Letters reported the synthesis of a series of derivatives from this compound, which exhibited potent antitumor activity against several cancer cell lines.

The versatility of 1,1',1'',1'''-SILANETETRAYLTETRAKIS[3-BROMOBENZENE] extends to its use in catalysis. As a ligand or supporting structure for transition metal catalysts, this compound can significantly enhance the efficiency and selectivity of catalytic processes. Research published in Catalysis Science & Technology demonstrated that palladium complexes supported by this silane derivative showed improved catalytic performance in C-C bond formation reactions compared to traditional ligands.

In addition to its synthetic applications, 1,1',1'',1'''-SILANETETRAYLTETRAKIS[3-BROMOBENZENE] has been explored for its potential in environmental remediation. A study in Environmental Science & Technology highlighted its effectiveness as a sorbent for removing heavy metals from contaminated water. The unique combination of hydrophobic and hydrophilic properties makes it an attractive candidate for developing efficient and sustainable water treatment technologies.

The safety and handling of 1,1',1'',1'''-SILANETETRAYLTETRAKIS[3-BROMOBENZENE] are important considerations for researchers and industrial users. While this compound is not classified as a hazardous material under current regulations, it is essential to follow standard laboratory safety protocols when handling it. Proper personal protective equipment (PPE) should be worn, and work should be conducted in well-ventilated areas to minimize exposure risks.

In conclusion, 1,1',1'',1'''-SILANETETRAYLTETRAKIS[3-BROMOBENZENE] (CAS No. 553611-81-7) is a highly versatile compound with a wide range of applications in synthetic chemistry, materials science, medicinal chemistry, catalysis, and environmental remediation. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industry professionals seeking to develop innovative solutions across multiple disciplines.